Cas no 139260-56-3 (1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-)
139260-56-3 structure
Product Name:1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-
CAS No:139260-56-3
MF:C18H16O5
MW:312.316645622253
CID:1264575
Update Time:2024-08-03
1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-
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- Inchi: 1S/C18H16O5/c1-9(19)6-7-10-8-13(20)14-15(16(10)21)18(23)12-5-3-2-4-11(12)17(14)22/h2-5,10,22-23H,6-8H2,1H3
- InChI Key: NAXZYZIDAPPXLY-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(O)=C3C(=C2O)C=CC=C3)C(=O)CC1CCC(=O)C
Computed Properties
- Exact Mass: 312.09978
Experimental Properties
- Density: 1.370±0.06 g/cm3(Predicted)
- Boiling Point: 616.8±55.0 °C(Predicted)
- PSA: 91.67
- pka: 7.91±0.40(Predicted)
1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
139260-56-3 (1,4-Anthracenedione, 2,3-dihydro-9,10-dihydroxy-2-(3-oxobutyl)-) Related Products
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